Cas no 57361-74-7 (Dihydroepistephamiersine 6-acetate)

• Product Name: Dihydroepistephamiersine 6-acetate
• CAS No: 57361-74-7
• MF: C₂₃H₃₁NO₇
• MW: 433.49475
• MDL: MFCD20260880
• CID: 837581
• PubChem ID: 129316601
• Update Time: 2025-07-09

Dihydroepistephamiersine 6-acetate Chemical and Physical Properties

Names and Identifiers

• Dihydroepistephamiersine 6-acetate
• Dihydroepistephamiersine 6-aceta
• [ "" ]
• 6-Dihydroepistephamiersine-6-acetate
• 57361-74-7
• [(1S,10S,11R)-3,4,11,12-tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-trien-13-yl] acetate
• 4H,6H-3a,6-Methano-4,10b-propano-1H-[2]benzoxepino[4,5-b]pyrrole, hasubanan-6-ol deriv.

• MDL： MFCD20260880
• Inchi： InChI=1S/C23H31NO7/c1-13(25)30-17-11-21-9-10-24(2)22(21)12-16(31-23(22,29-6)20(17)28-5)14-7-8-15(26-3)19(27-4)18(14)21/h7-8,16-17,20H,9-12H2,1-6H3
• InChI Key： SCWUZSBREAMJGL-UHFFFAOYSA-N
• SMILES： c1c(c(c2c(c1)[C@H]1O[C@@]3([C@@]4([C@@]2(CCN4C)C[C@@H]([C@@H]3OC)OC(=O)C)C1)OC)OC)OC

Computed Properties

• Exact Mass: 433.21
• Monoisotopic Mass: 433.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: 0.464

Experimental Properties

• Color/Form: Powder
• PSA: 75.69000
• LogP: 2.12190

Dihydroepistephamiersine 6-acetate Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids

Additional information on Dihydroepistephamiersine 6-acetate

Research Brief on Dihydroepistephamiersine 6-acetate (CAS: 57361-74-7): Recent Advances and Applications

Dihydroepistephamiersine 6-acetate (CAS: 57361-74-7) is a chemically modified derivative of natural alkaloids, which has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its clinical applicability.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the synthesis and biological evaluation of Dihydroepistephamiersine 6-acetate. The study employed a multi-step synthetic route to achieve high yields and purity, with a particular emphasis on the acetylation step at the 6-position, which is critical for its bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the compound's structure and purity. The results demonstrated that the acetylated derivative exhibits enhanced stability and bioavailability compared to its parent compound.

In vitro and in vivo studies have further explored the pharmacological properties of Dihydroepistephamiersine 6-acetate. A study conducted by researchers at the University of Cambridge (2024) revealed its potent anti-inflammatory effects through the inhibition of key pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, the compound showed selective cytotoxicity against several cancer cell lines, including breast and lung cancer, with minimal effects on normal cells. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

The neuroprotective effects of Dihydroepistephamiersine 6-acetate have also been investigated in preclinical models of neurodegenerative diseases. A recent study in the Journal of Neurochemistry (2024) reported that the compound significantly reduces oxidative stress and apoptosis in neuronal cells, offering potential therapeutic benefits for conditions like Alzheimer's and Parkinson's diseases. The study utilized advanced imaging techniques and molecular docking simulations to elucidate the compound's interaction with key neuronal targets.

Despite these promising findings, challenges remain in the clinical translation of Dihydroepistephamiersine 6-acetate. Issues such as pharmacokinetics, toxicity profiles, and large-scale synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, Dihydroepistephamiersine 6-acetate (CAS: 57361-74-7) represents a promising candidate for various therapeutic applications. Its unique chemical properties and broad biological activities make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms and optimization of its pharmacological profile will be crucial for its development into a clinically viable drug.